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Compound of Interest

Compound Name: Thulium(III) oxalate

Cat. No.: B12060861

Get Quote

Standard Reference Data: Thulium Oxalate Decomposition Content Type: Publish Comparison

Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary
Thulium (III) oxalate (

) is a critical precursor for synthesizing high-purity thulium oxide (

), a material essential for solid-state lasers (Tm:YAG), X-ray phosphors, and ceramic
superconductors.

This guide provides a standardized reference profile for the thermal decomposition of thulium

oxalate. Unlike light rare earths (La-Nd), thulium—a heavy rare earth—exhibits distinct kinetic

instability in its carbonate intermediates due to the lanthanide contraction effect. This guide

synthesizes authoritative data (Wendlandt, Glasner) to establish a baseline for thermal stability,

decomposition steps, and kinetic parameters.
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Property Standard Data

Compound Name Thulium(III) Oxalate Hexahydrate

Formula

CAS Number 3265-28-1 (Anhydrous), 58987-79-4 (Hydrate)

Molecular Weight ~710.02 g/mol (Hexahydrate)

Crystal System
Monoclinic (Space Group

)

Appearance White to pale green crystalline powder

Solubility Insoluble in water; soluble in mineral acids

Thermal Decomposition Pathway (The Standard)
The decomposition of thulium oxalate proceeds through a defined three-stage mechanism. The

stability of the intermediate oxycarbonate is significantly lower than that of lighter lanthanides

(e.g., Lanthanum or Neodymium).

Decomposition Stages (TGA/DTA Consensus)
Stage

Temperature
Range (°C)

Reaction Type
Chemical
Equation

Mass Loss
(Theoretical)

I. Dehydration 50°C – 230°C Endothermic ~15.2%

II. Oxalate

Breakdown
360°C – 420°C Exothermic ~23.5%

III. Oxide

Formation
420°C – 780°C Endothermic ~7.0%

Total Mass Loss Ambient – 800°C -- Total ~45.7%
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Note: The intermediate

(Thulium Oxycarbonate) is transient. Unlike Lanthanum, where the dioxycarbonate (

) is stable over a wide window (500–700°C), Thulium oxycarbonate begins

decomposing almost immediately after formation due to the weaker basicity of the

ion.

Visual Pathway Analysis

Fig 1. Thermal Decomposition Pathway of Thulium Oxalate
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Figure 1: Step-wise thermal degradation pathway from hydrated precursor to final oxide

ceramic.[1]

Comparative Analysis: Heavy vs. Light Rare Earths
Understanding where Thulium fits in the lanthanide series is crucial for process optimization.
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Feature
Light RE (e.g., La,
Ce)

Heavy RE (e.g., Tm,
Yb)

Causality

Dehydration Temp Higher (often >250°C)
Lower (complete by

~230°C)

Smaller ionic radius

holds water less

tightly in the outer

coordination sphere.

Intermediate Stability
High (

stable)

Low

(Transient/Unstable)

Lanthanide

Contraction:

Decreased ionic

radius reduces

basicity, destabilizing

the carbonate bond.

Final Oxide Temp > 850°C 700°C – 800°C

Lower energy barrier

for decarbonation in

heavy rare earths.

Atmosphere Effect
Sensitive to

back-pressure
Less sensitive

is thermodynamically

unfavorable compared

to

.

Experimental Protocol: Generating Reference Data
To reproduce this standard data or validate a new precursor batch, follow this self-validating

protocol.

Methodology: Simultaneous TGA/DSC
Sample Preparation:

Synthesize

by precipitation: Add 0.5M Oxalic Acid to 0.1M Thulium Nitrate solution at 60°C.

Wash precipitate 3x with deionized water and ethanol.
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Dry at 60°C for 12 hours (Avoid >80°C to prevent premature dehydration).

Instrument Configuration:

Equipment: TGA/DSC (e.g., Netzsch STA 449 or TA Instruments SDT 650).

Crucible: Alumina (

) open pan.

Atmosphere: Static Air or Flowing Nitrogen (50 mL/min). Note: Air is preferred for oxide

synthesis to ensure complete carbon oxidation.

Heating Rate: 10°C/min (Standard) or 2°C/min (High Resolution).

Validation Criteria:

Step 1 Check: Mass loss must be 15.0% ± 0.5%. If >16%, sample contains excess surface

moisture.

Step 3 Check: Final residue must be white/pale green. Dark residue indicates residual

carbon (incomplete oxidation).
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Fig 2. Experimental Workflow for Thulium Oxalate Characterization
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Figure 2: Operational workflow for synthesizing and validating thulium oxalate precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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